Cas no 2034565-94-9 (1-(2H-1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea)

• Product Name: 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea
• CAS No: 2034565-94-9
• MF: C₁₉H₂₀N₄O₄
• MW: 368.386504173279
• CID: 5335930
• Update Time: 2025-06-09

1-(2H-1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(benzo[d][1,3]dioxol-5-yl)-3-(2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl)urea
• 1-(1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethylpyrazol-1-yl)-2-(furan-2-yl)ethyl]urea
• 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea

• Inchi： 1S/C19H20N4O4/c1-12-8-13(2)23(22-12)15(16-4-3-7-25-16)10-20-19(24)21-14-5-6-17-18(9-14)27-11-26-17/h3-9,15H,10-11H2,1-2H3,(H2,20,21,24)
• InChI Key： UKHDOTAUDUJNHS-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(CNC(NC1=CC=C2C(=C1)OCO2)=O)N1C(C)=CC(C)=N1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 522
• XLogP3: 2.3
• Topological Polar Surface Area: 90.6

Additional information on 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea

Research Brief on 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea (CAS: 2034565-94-9)

The compound 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea (CAS: 2034565-94-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a modulator of key biological pathways, particularly in the context of inflammation and cancer. The presence of both benzodioxole and pyrazole moieties in its structure suggests a potential for dual-targeting mechanisms, which could enhance its efficacy in complex disease models. Preliminary in vitro assays have demonstrated promising activity against specific kinase targets, although further validation is required to confirm these findings.

The synthesis of 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea involves a multi-step process, with recent optimizations focusing on improving yield and purity. Advances in catalytic methods have enabled more efficient coupling reactions, reducing the overall cost and time required for production. These improvements are critical for scaling up synthesis to meet the demands of preclinical and clinical studies.

In terms of biological evaluation, recent in vivo studies have explored the compound's pharmacokinetic properties, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Early results indicate moderate bioavailability and a favorable safety profile, though challenges remain in optimizing its half-life and tissue penetration. Researchers are also investigating formulation strategies to enhance its delivery and stability.

One of the most intriguing aspects of this compound is its potential application in personalized medicine. Its ability to interact with multiple targets suggests it could be tailored for specific patient populations, particularly those with resistant forms of disease. Ongoing research is exploring its synergy with existing therapies, with the goal of developing combination regimens that maximize therapeutic outcomes while minimizing adverse effects.

In conclusion, 1-(2H-1,3-benzodioxol-5-yl)-3-[2-(3,5-dimethyl-1H-pyrazol-1-yl)-2-(furan-2-yl)ethyl]urea represents a promising candidate for further development in the chemical biology and pharmaceutical sectors. While significant progress has been made in understanding its mechanisms and optimizing its synthesis, additional studies are needed to fully realize its therapeutic potential. Future research directions may include structural modifications to enhance its selectivity and efficacy, as well as large-scale clinical trials to validate its safety and effectiveness in human populations.